Cas no 1350768-35-2 (2-(naphthalen-2-yl)morpholine hydrochloride)

• Product Name: 2-(naphthalen-2-yl)morpholine hydrochloride
• CAS No: 1350768-35-2
• MDL: MFCD31666501
• CID: 4591786
• PubChem ID: 67471206
• Update Time: 2025-10-30

2-(naphthalen-2-yl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yl)morpholine hydrochloride

• MDL： MFCD31666501

Additional information on 2-(naphthalen-2-yl)morpholine hydrochloride

Recent Advances in the Study of 2-(Naphthalen-2-yl)morpholine Hydrochloride (CAS: 1350768-35-2)

2-(Naphthalen-2-yl)morpholine hydrochloride (CAS: 1350768-35-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The compound's structural features, combining a naphthalene ring with a morpholine moiety, confer unique physicochemical properties that enhance its bioavailability and target specificity. Recent synthetic methodologies have optimized the production of 2-(naphthalen-2-yl)morpholine hydrochloride, achieving higher yields and purity, which are critical for preclinical and clinical studies. Advances in catalytic processes and green chemistry approaches have further streamlined its synthesis, reducing environmental impact and cost.

Pharmacological investigations have revealed that 2-(naphthalen-2-yl)morpholine hydrochloride exhibits promising activity as a modulator of neurotransmitter systems, particularly in the dopaminergic and serotonergic pathways. In vitro and in vivo studies demonstrate its efficacy in models of depression, anxiety, and neurodegenerative diseases such as Parkinson's and Alzheimer's. These findings underscore its potential as a lead compound for next-generation CNS therapeutics.

In oncology, recent research has explored the compound's role as an inhibitor of key signaling pathways involved in tumor proliferation and metastasis. Specifically, it has shown inhibitory effects on protein kinases and other molecular targets associated with cancer progression. Preclinical trials have reported significant tumor growth suppression in xenograft models, paving the way for further development as an anticancer agent.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications.

In conclusion, 2-(naphthalen-2-yl)morpholine hydrochloride represents a compelling area of research with broad therapeutic potential. Its dual applicability in CNS disorders and oncology highlights its versatility, while recent advancements in synthesis and pharmacology provide a solid foundation for future drug development. Continued exploration of its mechanisms of action and clinical potential will be essential to fully realize its benefits in medical science.